4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid

• IUPAC Name: 4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C13H16N4O2/c1-16(8-12-9-17(2)15-14-12)7-10-3-5-11(6-4-10)13(18)19/h3-6,9H,7-8H2,1-2H3,(H,18,19)
• InChI Key: XNLREVDDVSWISK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)CN(C)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid, also known as MTA, is a chemical compound that has been of significant interest to the scientific community due to its potential applications in various fields. MTA is a derivative of benzoic acid, and its synthesis and mechanism of action have been extensively studied.

Mechanism of Action

The mechanism of action of 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has also been shown to inhibit the activity of protein kinase C, which is involved in various cellular processes such as cell proliferation and differentiation.
Biochemical and Physiological Effects:
4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has been shown to have various biochemical and physiological effects on cells and organisms. In vitro studies have shown that 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid can induce apoptosis, or programmed cell death, in cancer cells. 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has also been shown to inhibit the migration and invasion of cancer cells, suggesting its potential as an anti-tumor agent. In vivo studies have shown that 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid can reduce inflammation and improve the survival rate of animals with sepsis.

Advantages and Limitations for Lab Experiments

4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has several advantages for lab experiments, including its stability and solubility in various solvents. 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid is also relatively easy to synthesize and purify. However, 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid. One potential area of research is the development of new drugs based on 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid for the treatment of various diseases such as cancer and inflammation. Another area of research is the optimization of the synthesis method of 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid to improve its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid and its potential side effects.
In conclusion, 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid is a chemical compound that has potential applications in various fields such as medicine, agriculture, and material science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid and its applications.

Synthesis Methods

4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid can be synthesized through a multistep process involving the reaction of benzoic acid with various reagents. The most commonly used method involves the reaction of benzoic acid with methylamine and formaldehyde, followed by the addition of 1-methyl-4-amino-1,2,3-triazole. The resulting compound is then purified through recrystallization and characterized using various analytical methods such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. In agriculture, 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has been used as a plant growth regulator, improving crop yield and quality. In material science, 4-[[Methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzoic acid has been used as a building block for the synthesis of new materials such as polymers and dendrimers.